Cas no 99857-37-1 (5-Oxo-1-phenylpyrrolidine-3-carbohydrazide)

• Product Name: 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide
• CAS No: 99857-37-1
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD04225488
• CID: 2285712
• PubChem ID: 3528512
• Update Time: 2025-05-21

5-Oxo-1-phenylpyrrolidine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide
• 99857-37-1
• STK162156
• 3-Pyrrolidinecarboxylic acid, 5-oxo-1-phenyl-, hydrazide
• CS-0070070
• F2146-0683
• ALBB-010519
• AKOS016345667
• EN300-265845
• AKOS000339436
• SB85967
• LS-03562
• MFCD04225488
• H25709

• MDL： MFCD04225488
• Inchi： 1S/C11H13N3O2/c12-13-11(16)8-6-10(15)14(7-8)9-4-2-1-3-5-9/h1-5,8H,6-7,12H2,(H,13,16)
• InChI Key： BBWDQMIHVPBFEQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NN)=O)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 558.4±39.0 °C at 760 mmHg
• Flash Point: 291.5±27.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-Oxo-1-phenylpyrrolidine-3-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide

Introduction to 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide (CAS No. 99857-37-1)

5-Oxo-1-phenylpyrrolidine-3-carbohydrazide, identified by its CAS number 99857-37-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrrolidine core with an oxo group at the 5-position and a carbohydrazide moiety at the 3-position, making it a versatile scaffold for drug discovery and molecular design.

The structural motif of 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide positions it as a valuable intermediate in the synthesis of more complex pharmacophores. The presence of both aromatic and heterocyclic components suggests potential interactions with biological targets, such as enzymes and receptors. This characteristic has prompted extensive research into its derivatives, aiming to modulate its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of pyrrolidine derivatives. The 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide scaffold has been explored in various contexts, including antimicrobial, anti-inflammatory, and anticancer applications. Its ability to serve as a precursor for more intricate molecules makes it particularly appealing for medicinal chemists seeking to design next-generation drugs.

One of the most compelling aspects of 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide is its potential to act as a key intermediate in the synthesis of biologically active compounds. Researchers have demonstrated its utility in constructing more complex scaffolds by incorporating additional functional groups or by modifying existing ones. This flexibility has led to several innovative approaches in drug development, where slight structural alterations can significantly impact biological activity.

The chemical reactivity of 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide also makes it a valuable tool in synthetic chemistry. The carbohydrazide group, for instance, can participate in various reactions, including condensation reactions with carbonyl compounds to form hydrazones or undergo cyclization to form more complex heterocycles. These reactions are fundamental in constructing diverse molecular libraries essential for high-throughput screening programs.

Recent advancements in computational chemistry have further enhanced the utility of 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize its pharmacological properties. These computational approaches complement traditional experimental methods, allowing for more efficient drug discovery processes.

The synthesis of 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide itself is an intriguing challenge that has been addressed by several research groups. Different synthetic routes have been developed, each with its own advantages and limitations. Some methods focus on the regioselective introduction of functional groups, while others prioritize scalability and cost-effectiveness. These efforts have contributed to a better understanding of the compound's synthetic accessibility.

In conclusion, 5-Oxo-1-phenylpyrrolidine-3-carbohydrazide (CAS No. 99857-37-1) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is likely to remain at the forefront of medicinal chemistry innovation.